Cas no 360-82-7 (1,1,1-trifluoro-3-methylpentane-2,4-dione)
360-82-7 structure
Product Name:1,1,1-trifluoro-3-methylpentane-2,4-dione
CAS No:360-82-7
MF:C6H7F3O2
MW:168.113792657852
CID:1474346
PubChem ID:20609455
Update Time:2025-04-20
1,1,1-trifluoro-3-methylpentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-trifluoro-3-methylpentane-2,4-dione
- 2,4-pentanedione, 1,1,1-trifluoro-3-methyl-
- LogP
- SCHEMBL14488048
- EN300-175494
- 360-82-7
- LVMIOLNODODDMM-UHFFFAOYSA-N
- 1,1,1-trifluoro-3-methyl-2,4-pentanedione
-
- Inchi: 1S/C6H7F3O2/c1-3(4(2)10)5(11)6(7,8)9/h3H,1-2H3
- InChI Key: LVMIOLNODODDMM-UHFFFAOYSA-N
- SMILES: FC(C(C(C(C)=O)C)=O)(F)F
Computed Properties
- Exact Mass: 168.03981
- Monoisotopic Mass: 168.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.213
- Boiling Point: 137°C at 760 mmHg
- Flash Point: 36.1°C
- Refractive Index: 1.356
- PSA: 34.14
1,1,1-trifluoro-3-methylpentane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-175494-0.05g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 0.05g |
$587.0 | 2023-09-20 | ||
| Enamine | EN300-175494-0.1g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 0.1g |
$615.0 | 2023-09-20 | ||
| Enamine | EN300-175494-0.25g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 0.25g |
$642.0 | 2023-09-20 | ||
| Enamine | EN300-175494-0.5g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 0.5g |
$671.0 | 2023-09-20 | ||
| Enamine | EN300-175494-1.0g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 1g |
$0.0 | 2023-06-03 | ||
| Enamine | EN300-175494-2.5g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 2.5g |
$1370.0 | 2023-09-20 | ||
| Enamine | EN300-175494-5.0g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 5.0g |
$2858.0 | 2023-02-16 | ||
| Enamine | EN300-175494-10.0g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 10.0g |
$4236.0 | 2023-02-16 | ||
| Enamine | EN300-175494-1g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 1g |
$699.0 | 2023-09-20 | ||
| Enamine | EN300-175494-5g |
1,1,1-trifluoro-3-methylpentane-2,4-dione |
360-82-7 | 5g |
$2028.0 | 2023-09-20 |
1,1,1-trifluoro-3-methylpentane-2,4-dione Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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